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Compound of Interest

Compound Name: Daminozide

Cat. No.: B1669788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synergistic effects of Daminozide when

used in combination with other plant growth regulators (PGRs). The information presented is

supported by experimental data to aid in the research and development of effective plant

growth management strategies.

Synergistic Effects of Daminozide and Chlormequat
Chloride
The combination of Daminozide and Chlormequat Chloride as a tank mix is a common

practice in ornamental plant production to achieve greater height control with reduced risk of

phytotoxicity compared to individual applications. Both compounds inhibit the biosynthesis of

gibberellins, which are key hormones responsible for stem elongation. Their synergistic effect is

attributed to the inhibition of different steps in the gibberellin biosynthesis pathway, leading to a

more potent and comprehensive regulation of plant growth.

Experimental Data: Poinsettia (Euphorbia pulcherrima)
A study on Poinsettia 'Freedom Red', 'Success Red', and 'Winter Rose Dark Red' cultivars

demonstrated the synergistic effect of a tank mix of Daminozide and Chlormequat Chloride on

stem elongation.
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Treatment
(Daminozide +
Chlormequat
Chloride)

Cultivar
Plant Height
Reduction (%)

Bract Area
Reduction (%)

Reference

2500 ppm +

1500 ppm
Freedom Red 25-30 10-15 [1]

2500 ppm +

1500 ppm
Success Red 20-25 5-10 [1]

2500 ppm +

1500 ppm

Winter Rose

Dark Red
30-35 15-20 [1]

Experimental Protocol: Foliar Spray Application on Poinsettia

Plant Material: Rooted cuttings of Euphorbia pulcherrima cultivars were potted in a standard

greenhouse growing medium.

Growth Conditions: Plants were grown under typical greenhouse conditions with controlled

temperature, humidity, and photoperiod suitable for Poinsettia production.

Treatment Application: A tank mix of Daminozide (e.g., B-Nine®) and Chlormequat Chloride

(e.g., Cycocel®) was prepared at the desired concentrations. The solution was applied as a

foliar spray to the point of runoff, ensuring thorough coverage of the foliage. Applications

were typically made 2-3 times at 7-14 day intervals, starting when the laterals were 1.5 to 2

inches long.

Data Collection: Plant height was measured from the pot rim to the top of the plant. Bract

area was measured using a leaf area meter. Measurements were taken at the end of the

production cycle.

Signaling Pathway: Inhibition of Gibberellin
Biosynthesis
Daminozide and Chlormequat Chloride both inhibit the biosynthesis of gibberellins, but at

different enzymatic steps. This dual inhibition leads to a more significant reduction in the levels
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of active gibberellins, resulting in a synergistic growth-retarding effect.
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Caption: Inhibition points of Daminozide and Chlormequat Chloride in the Gibberellin

biosynthesis pathway.

Synergistic Effects of Daminozide and
Paclobutrazol
The combination of Daminozide and Paclobutrazol is another effective strategy for controlling

plant height and improving the compactness of ornamental plants. Paclobutrazol is a potent

triazole-based PGR that also inhibits gibberellin biosynthesis, but at an earlier stage than

Daminozide. This complementary action results in a strong synergistic effect.

Experimental Data: Chrysanthemum (Dendranthema x
grandiflorum)
Research on Chrysanthemum cv. 'Dolly White' has shown that the combined application of

Daminozide and Paclobutrazol can significantly impact vegetative and floral attributes.
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Treatment
(Daminozid
e Spray +
Paclobutraz
ol Drench)

Plant
Height (cm)

Plant
Spread (cm)

Number of
Flowers per
Plant

Flower
Longevity
(days)

Reference

Control 28.5 18.2 12.5 12.8 [2]

1000 ppm

Daminozide
22.1 21.3 14.8 14.5 [2]

90 ppm

Paclobutrazol
18.7 20.3 20.3 16.8

1000 ppm

Daminozide +

90 ppm

Paclobutrazol

16.5 22.5 22.1 18.2

Experimental Protocol: Combined Application on Chrysanthemum

Plant Material: Rooted cuttings of Dendranthema x grandiflorum 'Dolly White' were planted in

15 cm pots containing a standard potting mix.

Growth Conditions: Plants were grown in a greenhouse under natural daylight conditions

with standard fertilization and irrigation practices.

Treatment Application: Daminozide was applied as a foliar spray at a concentration of 1000

ppm, 30 and 60 days after planting. Paclobutrazol was applied as a soil drench at a

concentration of 90 ppm, also at 30 and 60 days after planting.

Data Collection: Plant height, plant spread, number of flowers per plant, and flower longevity

were recorded at the full bloom stage.

Signaling Pathway: Sequential Inhibition of Gibberellin
Biosynthesis
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Paclobutrazol inhibits the enzyme ent-kaurene oxidase, an early step in the gibberellin

biosynthesis pathway. Daminozide acts on the later stages, inhibiting the 3β-hydroxylase that

converts inactive GAs to active forms. This sequential blockade results in a more profound

reduction of active gibberellins.
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Caption: Sequential inhibition points of Paclobutrazol and Daminozide in the Gibberellin

biosynthesis pathway.

Synergistic Effects of Daminozide and Ethephon
The combination of Daminozide and Ethephon is utilized in fruit production, particularly for

apples, to manage vegetative growth, improve fruit quality, and control pre-harvest drop.

Daminozide, a gibberellin inhibitor, reduces vegetative growth, while Ethephon releases

ethylene, a hormone that promotes fruit ripening and abscission. Their synergistic action allows

for a more balanced control of the tree's resources between vegetative growth and fruit

development.

Experimental Data: Apple (Malus domestica)
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Studies on 'Delicious' apples have shown that a combined application of Daminozide and

Ethephon can influence fruit firmness and red color development.

Treatment
(Daminozide +
Ethephon)

Fruit Firmness (lbs)
Red Color (%
surface area)

Reference

Control 16.5 45

1000 ppm Daminozide 17.8 50

500 ppm Ethephon 17.2 65

1000 ppm Daminozide

+ 500 ppm Ethephon
18.5 75

Experimental Protocol: Foliar Spray Application on Apple Trees

Plant Material: Mature 'Delicious' apple trees.

Treatment Application: Daminozide and Ethephon were applied as a foliar spray

approximately 2 to 3 weeks before the anticipated commercial harvest. A surfactant was

typically included to improve coverage.

Data Collection: Fruit firmness was measured at harvest using a penetrometer. Red color

was visually assessed as the percentage of the fruit surface with red coloration.

Signaling Pathway: Crosstalk between Gibberellin and
Ethylene Pathways
Daminozide inhibits gibberellin biosynthesis, leading to reduced vegetative growth and

potentially making more resources available for fruit development. Ethephon releases ethylene,

which promotes the synthesis of anthocyanins (responsible for red color) and enzymes that

lead to fruit softening. There is a known antagonistic relationship between gibberellins and

ethylene in fruit ripening; gibberellins can delay ripening while ethylene promotes it. By

reducing gibberellin levels, Daminozide may enhance the fruit's sensitivity to ethylene, leading

to a synergistic effect on ripening-related processes.
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Caption: Crosstalk between Daminozide-inhibited Gibberellin pathway and Ethephon-induced

Ethylene pathway in fruit development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Growth Regulators: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669788#synergistic-effects-of-daminozide-and-
other-plant-growth-regulators]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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